N-[4-(5,7-dichloro-1,3-benzoxazol-2-yl)phenyl]-2-phenoxyacetamide

• IUPAC Name: N-[4-(5,7-dichloro-1,3-benzoxazol-2-yl)phenyl]-2-phenoxyacetamide
• InChI: InChI=1S/C21H14Cl2N2O3/c22-14-10-17(23)20-18(11-14)25-21(28-20)13-6-8-15(9-7-13)24-19(26)12-27-16-4-2-1-3-5-16/h1-11H,12H2,(H,24,26)
• InChI Key: KSSBDDOIQFYJRV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OCC(=O)NC2=CC=C(C=C2)C3=NC4=C(O3)C(=CC(=C4)Cl)Cl
• Molecular Formula: C21H14Cl2N2O3
• Molecular Weight: 413.2 g/mol

Description

N-[4-(5,7-dichloro-1,3-benzoxazol-2-yl)phenyl]-2-phenoxyacetamide, also known as DPA-714, is a promising compound that has been widely studied in the field of neuroscience. It belongs to the family of benzoxazole derivatives and has been found to have potential applications in the diagnosis and treatment of various neurological disorders.

Mechanism of Action

The binding of N-[4-(5,7-dichloro-1,3-benzoxazol-2-yl)phenyl]-2-phenoxyacetamide to TSPO leads to the modulation of various cellular processes such as the regulation of mitochondrial function, the modulation of intracellular calcium levels, and the activation of various signaling pathways. This has been found to have a neuroprotective effect and may have potential therapeutic applications in the treatment of neurological disorders such as Alzheimer's disease and multiple sclerosis.
Biochemical and Physiological Effects:
N-[4-(5,7-dichloro-1,3-benzoxazol-2-yl)phenyl]-2-phenoxyacetamide has been found to have various biochemical and physiological effects on the brain. It has been shown to reduce neuroinflammation and oxidative stress, improve synaptic plasticity, and enhance cognitive function in animal models of neurodegenerative diseases. It has also been found to have anxiolytic and antidepressant effects in preclinical studies.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-[4-(5,7-dichloro-1,3-benzoxazol-2-yl)phenyl]-2-phenoxyacetamide is its specificity for TSPO which makes it a valuable tool for the non-invasive imaging of neuroinflammation and neurodegeneration using PET. However, one of the limitations of N-[4-(5,7-dichloro-1,3-benzoxazol-2-yl)phenyl]-2-phenoxyacetamide is its relatively low affinity for TSPO which may limit its sensitivity for detecting low levels of neuroinflammation.

Future Directions

There are several future directions for the research on N-[4-(5,7-dichloro-1,3-benzoxazol-2-yl)phenyl]-2-phenoxyacetamide. One of the potential applications of N-[4-(5,7-dichloro-1,3-benzoxazol-2-yl)phenyl]-2-phenoxyacetamide is in the diagnosis and treatment of neurodegenerative diseases such as Alzheimer's disease and multiple sclerosis. It may also have potential applications in the field of neuroimmunology for the non-invasive imaging of immune cells in the brain. Further research is needed to optimize the synthesis and improve the sensitivity of N-[4-(5,7-dichloro-1,3-benzoxazol-2-yl)phenyl]-2-phenoxyacetamide for detecting low levels of neuroinflammation.

Synthesis Methods

The synthesis of N-[4-(5,7-dichloro-1,3-benzoxazol-2-yl)phenyl]-2-phenoxyacetamide involves the reaction of 5,7-dichloro-2-aminobenzoxazole with 4-(2-phenoxyacetamido)phenylboronic acid in the presence of a palladium catalyst. The resulting product is then purified and characterized using various analytical techniques such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

N-[4-(5,7-dichloro-1,3-benzoxazol-2-yl)phenyl]-2-phenoxyacetamide has been extensively studied for its potential applications in the field of neuroscience. It has been found to bind specifically to the translocator protein (TSPO) which is highly expressed in activated microglia, astrocytes, and other immune cells in the brain. This makes it a valuable tool for the non-invasive imaging of neuroinflammation and neurodegeneration using positron emission tomography (PET).